Cas no 2228756-92-9 (Tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate)

• Product Name: Tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate
• CAS No: 2228756-92-9
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 6008476
• PubChem ID: 165969644
• Update Time: 2025-10-31

Tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228756-92-9
• EN300-1880890
• tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate
• Tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate

• Inchi： 1S/C12H24N2O4/c1-12(2,3)18-11(16)14-5-6-17-10(8-14)9(15)7-13-4/h9-10,13,15H,5-8H2,1-4H3
• InChI Key： ZKVSMKZMQZXKDN-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(CNC)O

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71Ų

Additional information on Tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate

Comprehensive Overview of Tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate (CAS No. 2228756-92-9)

The compound Tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate (CAS No. 2228756-92-9) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a morpholine ring and a tert-butyl ester group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug development, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for high-purity intermediates like Tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate has surged, driven by advancements in precision medicine and small-molecule drug discovery. This compound's chiral centers and functional groups allow for selective modifications, enabling the creation of targeted therapies. Its CAS No. 2228756-92-9 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry.

One of the key applications of this compound lies in its role as a building block for peptidomimetics, which are synthetic molecules designed to mimic peptides. This is particularly relevant in the context of neurodegenerative disease research, where peptidomimetics are explored for their potential to cross the blood-brain barrier (BBB). The hydroxy and methylamino groups in its structure contribute to its solubility and binding affinity, making it a candidate for drug delivery systems.

From a synthetic chemistry perspective, Tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, aligning with global trends toward reducing chemical waste and improving atom economy. Its CAS No. 2228756-92-9 is also associated with studies on asymmetric hydrogenation, a technique critical for producing enantiomerically pure pharmaceuticals.

The compound's stability under various conditions makes it suitable for high-throughput screening (HTS) applications. Laboratories focused on fragment-based drug design (FBDD) often utilize derivatives of this molecule to identify novel pharmacophores. Additionally, its carboxylate group provides a handle for further derivatization, enabling the attachment of fluorescent tags or other functional moieties for bioimaging studies.

In the realm of computational chemistry, Tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate serves as a model compound for molecular docking simulations. Its flexible backbone and multiple hydrogen-bonding sites allow researchers to study interactions with biological targets such as G-protein-coupled receptors (GPCRs). This aligns with the increasing use of AI-driven drug discovery platforms, where such compounds are virtual screened against large databases.

Quality control and analytical characterization of this compound are critical, given its pharmaceutical applications. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structure. The CAS No. 2228756-92-9 is often referenced in certificates of analysis (CoA), ensuring compliance with regulatory standards such as those set by the International Council for Harmonisation (ICH).

Looking ahead, the compound's potential in personalized medicine and combinatorial chemistry is being actively explored. Its modular design allows for the creation of libraries of analogs, which can be screened for specific biological activities. This approach is particularly valuable in the search for next-generation antibiotics and antiviral agents, addressing urgent global health challenges.

In summary, Tert-butyl 2-[1-hydroxy-2-(methylamino)ethyl]morpholine-4-carboxylate (CAS No. 2228756-92-9) represents a versatile and valuable tool in modern chemical and pharmaceutical research. Its unique structural features, combined with its applicability across multiple disciplines, ensure its continued importance in scientific advancement. As research methodologies evolve, this compound is likely to play an even greater role in the development of innovative therapeutic solutions.